Cas no 1287277-24-0 (methyl 3-chloro-2-formylbenzoate)

• Product Name: methyl 3-chloro-2-formylbenzoate
• CAS No: 1287277-24-0
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• CID: 5207477
• Update Time: 2025-05-24

methyl 3-chloro-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-formylbenzoate
• methyl 3-chloro-2-formylbenzoate

• Inchi： 1S/C9H7ClO3/c1-13-9(12)6-3-2-4-8(10)7(6)5-11/h2-5H,1H3
• InChI Key： VMQBNOPRRNIKKE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)OC)=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4

Additional information on methyl 3-chloro-2-formylbenzoate

Methyl 3-Chloro-2-Formylbenzoate: A Comprehensive Overview

Methyl 3-chloro-2-formylbenzoate, with the CAS number 1287277-24-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate group substituted with a methyl ester and a formyl group at specific positions on the aromatic ring. The presence of chlorine at the meta position further adds to its chemical complexity and potential applications.

The methyl 3-chloro-2-formylbenzoate structure is notable for its aromaticity, which plays a crucial role in its chemical reactivity and stability. The formyl group (-CHO) at the ortho position introduces electron-withdrawing effects, influencing the electronic properties of the molecule. This makes it a valuable substrate for various organic reactions, including nucleophilic aromatic substitution and cross-coupling reactions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs).

One of the most promising applications of methyl 3-chloro-2-formylbenzoate lies in its use in drug discovery. The compound's ability to act as a chelating agent has been explored in recent research, where it has shown potential in binding metal ions such as zinc and copper. This property is particularly relevant in the development of therapeutic agents targeting metalloenzymes and metalloproteins, which are implicated in various diseases, including cancer and neurodegenerative disorders.

In addition to its role in medicinal chemistry, methyl 3-chloro-2-formylbenzoate has also found applications in material science. Its ability to form stable coordination bonds with metal ions has led to its use in constructing porous materials with high surface areas. These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent advancements in this area have demonstrated the compound's versatility in creating hierarchical porous structures with tunable properties.

The synthesis of methyl 3-chloro-2-formylbenzoate typically involves multi-step organic reactions, often starting from substituted benzene derivatives. Recent research has focused on developing more efficient and environmentally friendly synthetic routes, leveraging catalytic systems and green chemistry principles. For instance, microwave-assisted synthesis has been employed to enhance reaction rates and selectivity while reducing energy consumption.

From an analytical standpoint, methyl 3-chloro-2-formylbenzoate has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided insights into its molecular geometry, intermolecular interactions, and solid-state properties. Such information is critical for understanding its behavior in different chemical environments and optimizing its use in practical applications.

In terms of stability and safety, methyl 3-chloro-2-formylbenzoate exhibits typical behavior for aromatic compounds with electron-withdrawing groups. It is generally stable under normal conditions but may undergo degradation under harsh conditions such as strong acidic or basic environments. Proper handling procedures are recommended when working with this compound to ensure safety and efficiency in laboratory settings.

Looking ahead, the continued exploration of methyl 3-chloro-2-formylbenzoate is expected to yield further insights into its chemical reactivity and functionalization possibilities. Its unique combination of structural features makes it a valuable tool for researchers across multiple disciplines, from organic synthesis to materials engineering.